Cas no 1170027-28-7 (3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid)

3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted phenyl ring and a propanoic acid moiety, offering versatility for further functionalization. The compound’s rigid pyrazole core enhances stability, while the carboxylic acid group provides reactivity for conjugation or salt formation. Its dimethylphenyl substitution may influence lipophilicity and binding affinity in biological systems. This intermediate is suitable for synthesizing novel bioactive molecules, particularly in drug discovery targeting inflammation or enzyme inhibition. The well-defined molecular architecture ensures reproducibility in research applications.
3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid structure
1170027-28-7 structure
Product name:3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid
CAS No:1170027-28-7
MF:C16H20N2O2
MW:272.342204093933
CID:5698596
PubChem ID:37912497

3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-238121
    • AKOS015866415
    • CS-0281467
    • 1170027-28-7
    • F2130-0182
    • 3-(1-(3,4-Dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl)propanoic acid
    • 3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoicacid
    • 3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
    • 3-[1-(3,4-dimethylphenyl)-3,5-dimethylpyrazol-4-yl]propanoic acid
    • 1H-Pyrazole-4-propanoic acid, 1-(3,4-dimethylphenyl)-3,5-dimethyl-
    • 3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid
    • Inchi: 1S/C16H20N2O2/c1-10-5-6-14(9-11(10)2)18-13(4)15(12(3)17-18)7-8-16(19)20/h5-6,9H,7-8H2,1-4H3,(H,19,20)
    • InChI Key: HNTXSCWYRJCMOS-UHFFFAOYSA-N
    • SMILES: OC(CCC1C(C)=NN(C2C=CC(C)=C(C)C=2)C=1C)=O

Computed Properties

  • Exact Mass: 272.152477885g/mol
  • Monoisotopic Mass: 272.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
  • XLogP3: 3.2

3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-238121-0.25g
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
1170027-28-7 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-238121-0.5g
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
1170027-28-7 95%
0.5g
$699.0 2024-06-19
Life Chemicals
F2130-0182-0.25g
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
1170027-28-7 95%+
0.25g
$336.0 2023-09-06
Life Chemicals
F2130-0182-1g
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
1170027-28-7 95%+
1g
$373.0 2023-09-06
Life Chemicals
F2130-0182-10g
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
1170027-28-7 95%+
10g
$1567.0 2023-09-06
TRC
D223276-100mg
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid
1170027-28-7
100mg
$ 95.00 2022-06-05
Enamine
EN300-238121-0.1g
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
1170027-28-7 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-238121-2.5g
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
1170027-28-7 95%
2.5g
$1428.0 2024-06-19
Life Chemicals
F2130-0182-0.5g
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
1170027-28-7 95%+
0.5g
$354.0 2023-09-06
TRC
D223276-500mg
3-[1-(3,4-dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid
1170027-28-7
500mg
$ 340.00 2022-06-05

Additional information on 3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1h-pyrazol-4-yl]propanoic acid

3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic Acid: A Comprehensive Overview

3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid, also known by its CAS number CAS 1170027-28-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and recent advancements in research.

The molecular structure of 3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid is characterized by a pyrazole ring system substituted with methyl groups at positions 3 and 5. The pyrazole ring is further connected to a 3,4-dimethylphenyl group at position 1 and a propanoic acid moiety at position 4. This combination of functional groups contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The presence of the propanoic acid group in this compound adds to its versatility, as it can participate in various biochemical interactions. Researchers have explored the potential of this compound as a lead molecule for developing new drugs targeting inflammatory diseases and cancer.

The synthesis of CAS 1170027-28-7 involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by substitution reactions to introduce the methyl groups and the phenyl substituent. The final step involves the introduction of the propanoic acid group through appropriate functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of pharmacological activity, 3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid has shown promising results in anti-inflammatory assays. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and other inflammatory disorders.

Beyond its pharmacological applications, this compound has also been investigated for its potential in agrochemicals. Its ability to interact with specific receptors suggests it could be developed into a new class of pesticides or herbicides. However, further research is needed to fully understand its efficacy and safety profile in these applications.

The structural uniqueness of CAS 1170027-28-7 also makes it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development.

In conclusion, 3-[1-(3,4-Dimethylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid represents a versatile compound with diverse applications across multiple fields. Ongoing research continues to uncover new insights into its properties and potential uses. As advancements in synthetic methods and biological testing continue to evolve, this compound holds promise for contributing significantly to future innovations in medicine and beyond.

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